3,12β-Dihydroxy-1,3,5(10)-estratrien-17-one
3,12β-Dihydroxy-1,3,5(10)-estratrien-17-one
Brand Name:
Vulcanchem
CAS No.:
17736-14-0
VCID:
VC0098285
InChI:
InChI=1S/C18H22O3/c1-18-15(6-7-16(18)20)13-4-2-10-8-11(19)3-5-12(10)14(13)9-17(18)21/h3,5,8,13-15,17,19,21H,2,4,6-7,9H2,1H3/t13-,14-,15+,17-,18+/m1/s1
SMILES:
CC12C(CCC1=O)C3CCC4=C(C3CC2O)C=CC(=C4)O
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
3,12β-Dihydroxy-1,3,5(10)-estratrien-17-one
CAS No.: 17736-14-0
Labelled Products
VCID: VC0098285
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
| CAS No. | 17736-14-0 |
|---|---|
| Product Name | 3,12β-Dihydroxy-1,3,5(10)-estratrien-17-one |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8R,9S,12R,13R,14S)-3,12-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H22O3/c1-18-15(6-7-16(18)20)13-4-2-10-8-11(19)3-5-12(10)14(13)9-17(18)21/h3,5,8,13-15,17,19,21H,2,4,6-7,9H2,1H3/t13-,14-,15+,17-,18+/m1/s1 |
| Standard InChIKey | QLSNMFRUPMBKHW-XHHISWJOSA-N |
| Isomeric SMILES | C[C@]12[C@@H](CCC1=O)[C@@H]3CCC4=C([C@H]3C[C@H]2O)C=CC(=C4)O |
| SMILES | CC12C(CCC1=O)C3CCC4=C(C3CC2O)C=CC(=C4)O |
| Canonical SMILES | CC12C(CCC1=O)C3CCC4=C(C3CC2O)C=CC(=C4)O |
| Synonyms | 3,12β-Dihydroxy-1,3,5(10)-estratrien-17-one |
| PubChem Compound | 22295796 |
| Last Modified | Nov 11 2021 |
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